![molecular formula C17H15BrN2OS B5754291 1-(4-biphenylyl)-2-(2-imino-1,3-thiazol-3(2H)-yl)ethanone hydrobromide CAS No. 220809-88-1](/img/structure/B5754291.png)
1-(4-biphenylyl)-2-(2-imino-1,3-thiazol-3(2H)-yl)ethanone hydrobromide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(4-biphenylyl)-2-(2-imino-1,3-thiazol-3(2H)-yl)ethanone hydrobromide, also known as BITC, is a synthetic compound that has been widely studied for its potential as an anticancer agent. The compound has shown promising results in preclinical studies, leading to further investigation of its mechanism of action and potential therapeutic applications.
Mechanism of Action
1-(4-biphenylyl)-2-(2-imino-1,3-thiazol-3(2H)-yl)ethanone hydrobromide exerts its anticancer effects through a variety of mechanisms, including the induction of oxidative stress, inhibition of angiogenesis, and modulation of cell signaling pathways. The compound has been shown to activate the Nrf2/ARE pathway, which regulates the expression of antioxidant genes and protects cells from oxidative damage.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects, including the inhibition of cell proliferation, induction of apoptosis, and modulation of cell signaling pathways. The compound has also been shown to have anti-inflammatory and antioxidant effects, which may contribute to its anticancer activity.
Advantages and Limitations for Lab Experiments
1-(4-biphenylyl)-2-(2-imino-1,3-thiazol-3(2H)-yl)ethanone hydrobromide has several advantages for use in lab experiments, including its low toxicity and ability to selectively target cancer cells. However, the compound has limited solubility in water, which can make it difficult to use in certain assays.
Future Directions
Future research on 1-(4-biphenylyl)-2-(2-imino-1,3-thiazol-3(2H)-yl)ethanone hydrobromide should focus on further elucidating its mechanism of action and identifying potential therapeutic applications. Additional studies are needed to determine the optimal dosing and delivery methods for the compound, as well as its potential for use in combination with other anticancer agents. Other areas of research could include investigating the effects of this compound on other diseases and conditions, such as inflammation and neurodegenerative disorders.
Synthesis Methods
1-(4-biphenylyl)-2-(2-imino-1,3-thiazol-3(2H)-yl)ethanone hydrobromide can be synthesized using a variety of methods, including the reaction of 4-bromo-1,1'-biphenyl with thiosemicarbazide in the presence of a base, followed by oxidation with hydrogen peroxide. Other methods include the reaction of 4-bromo-1,1'-biphenyl with thiosemicarbazide and potassium hydroxide, followed by oxidation with potassium permanganate.
Scientific Research Applications
1-(4-biphenylyl)-2-(2-imino-1,3-thiazol-3(2H)-yl)ethanone hydrobromide has been extensively studied for its potential as an anticancer agent, with numerous in vitro and in vivo studies demonstrating its ability to inhibit the growth of cancer cells. The compound has been shown to induce apoptosis in a variety of cancer cell lines, including breast, prostate, and colon cancer cells.
properties
IUPAC Name |
2-(2-imino-1,3-thiazol-3-yl)-1-(4-phenylphenyl)ethanone;hydrobromide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H14N2OS.BrH/c18-17-19(10-11-21-17)12-16(20)15-8-6-14(7-9-15)13-4-2-1-3-5-13;/h1-11,18H,12H2;1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ABYAUGDKGNSMNY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=CC=C(C=C2)C(=O)CN3C=CSC3=N.Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H15BrN2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
375.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
220809-88-1 |
Source
|
Record name | Ethanone, 1-[1,1′-biphenyl]-4-yl-2-(2-imino-3(2H)-thiazolyl)-, hydrobromide (1:1) | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=220809-88-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.